1,10-Decanediaminium, N,N'-bis(2-hydroxyethyl)-N,N,N',N'-tetramethyl-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
C10Dichol inhibited tremor induced by oxotremorine, nicotine and physostigmine and afforded partial protection from physostigmine-induced mortality in mice. In non-paralysing doses, C10Dichol antagonized the neuromuscular effects of oxotremorine, nicotine and physostigmine.
Scientific Research Applications
Gemini Surfactants Synthesis
Joshi and Sawant (2007) discussed the synthesis of gemini surfactants using a compound structurally similar to 1,10-Decanediaminium. They detailed the process involving fatty acids and tri-ethanolamine over MgO–ZrO2 catalysts, leading to novel N,N-bis(2-(alkanoyloxy)ethyl)-N,N,N,N-tetrakis(2-hydroxyethyl) diaminium surfactants (Joshi & Sawant, 2007).
Biodegradable Poly(ester urethanes)
Wang et al. (2016) explored the environmentally friendly synthesis of nonisocyanate based poly(ester urethanes) from renewable materials, using a derivative of 1,10-Decanediaminium (Wang, Zhang, Zhang, Tan, & Fong, 2016).
Crystal Structure Analysis
Bailey, Fenton, and Gonzalez (1984) studied complexes involving bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato)iron(II) with ligands structurally related to 1,10-Decanediaminium. This research provided insights into the coordination and spectral properties of such complexes (Bailey, Fenton, & Gonzalez, 1984).
Layered Polymeric Networks
Demadis and Baran (2004) reported on the crystal and molecular structures of layered polymeric networks involving aminomethylene phosphonates, closely related to the structure of 1,10-Decanediaminium (Demadis & Baran, 2004).
Corrosion Inhibitors
Tawfik, Abd-Elaal, and Aiad (2016) synthesized gemini cationic surfactants, including a variant of 1,10-Decanediaminium, as biodegradable corrosion inhibitors for carbon steel in HCl solution. Their study highlighted the effectiveness of these surfactants in reducing corrosion (Tawfik, Abd-Elaal, & Aiad, 2016).
properties
CAS RN |
32040-45-2 |
---|---|
Product Name |
1,10-Decanediaminium, N,N'-bis(2-hydroxyethyl)-N,N,N',N'-tetramethyl- |
Molecular Formula |
C18H42N2O22+ |
Molecular Weight |
318.5 g/mol |
IUPAC Name |
2-hydroxyethyl-[10-[2-hydroxyethyl(dimethyl)azaniumyl]decyl]-dimethylazanium |
InChI |
InChI=1S/C18H42N2O2/c1-19(2,15-17-21)13-11-9-7-5-6-8-10-12-14-20(3,4)16-18-22/h21-22H,5-18H2,1-4H3/q+2 |
InChI Key |
GYPLOIGEEGQIPE-UHFFFAOYSA-N |
SMILES |
C[N+](C)(CCCCCCCCCC[N+](C)(C)CCO)CCO |
Canonical SMILES |
C[N+](C)(CCCCCCCCCC[N+](C)(C)CCO)CCO |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
C10-Dichol C10-Dichol dibromide decamethylene bis(hydroxyethyl)dimethylammonium bromide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.